Cas no 2228224-71-1 ((2-methoxypyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (2-methoxypyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228224-71-1
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 6050858
• PubChem ID: 165870723
• Update Time: 2025-06-13

(2-methoxypyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methoxypyridin-3-yl)methanesulfonyl fluoride
• 2228224-71-1
• EN300-1583435

• Inchi： 1S/C7H8FNO3S/c1-12-7-6(3-2-4-9-7)5-13(8,10)11/h2-4H,5H2,1H3
• InChI Key： RIIGLDJEZDIYOH-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CN=C1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Additional information on (2-methoxypyridin-3-yl)methanesulfonyl fluoride

In-Depth Analysis of (2-methoxypyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228224-71-1)

(2-methoxypyridin-3-yl)methanesulfonyl fluoride, with the CAS number 2228224-71-1, is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their unique reactivity and applications in covalent inhibitor design and proteomics studies. The presence of the methoxypyridine moiety further enhances its utility in targeted molecular interactions.

In recent years, the demand for sulfonyl fluoride-based probes has surged due to their role in activity-based protein profiling (ABPP). Researchers are particularly interested in compounds like (2-methoxypyridin-3-yl)methanesulfonyl fluoride because of their ability to form stable covalent bonds with active-site residues in enzymes. This property makes them invaluable for studying enzyme mechanisms and identifying novel drug targets. The compound's CAS no 2228224-71-1 is frequently searched in academic databases, reflecting its growing relevance in chemical biology.

One of the key advantages of (2-methoxypyridin-3-yl)methanesulfonyl fluoride is its compatibility with click chemistry applications. The methanesulfonyl fluoride group serves as an electrophilic "warhead," enabling selective labeling of proteins in complex biological systems. This feature aligns with current trends in precision medicine and targeted therapy development, where researchers seek highly specific tools for modulating cellular pathways.

The compound's structural features also make it a promising candidate for fragment-based drug discovery (FBDD). Its pyridine ring provides a versatile scaffold for further derivatization, while the sulfonyl fluoride group offers a handle for covalent engagement. These attributes have led to increased interest in CAS 2228224-71-1 among pharmaceutical researchers exploring new modalities for protein degradation and allosteric modulation.

From a synthetic perspective, (2-methoxypyridin-3-yl)methanesulfonyl fluoride exemplifies the convergence of heterocyclic chemistry and electrophilic reagent design. Its preparation typically involves the functionalization of 2-methoxypyridine followed by the introduction of the methanesulfonyl fluoride group under controlled conditions. The compound's stability and reactivity profile make it a valuable addition to the toolkit of medicinal chemists working on covalent inhibitors.

In the context of chemical proteomics, CAS no 2228224-71-1 represents an important class of small-molecule probes for mapping protein interactomes. The growing emphasis on target identification and validation in drug discovery has driven demand for such specialized reagents. Recent publications highlighting the use of sulfonyl fluorides in covalent chemoproteomics have further elevated interest in this compound.

The application of (2-methoxypyridin-3-yl)methanesulfonyl fluoride extends to bioconjugation strategies as well. Its ability to selectively modify proteins under physiological conditions makes it useful for developing protein-drug conjugates and diagnostic agents. This versatility addresses current challenges in theranostics and personalized medicine, where precise molecular targeting is paramount.

Quality control and characterization of CAS 2228224-71-1 typically involve advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods ensure the compound meets the stringent purity requirements for biological applications. The increasing availability of custom synthesis services for specialized compounds like this reflects the expanding market for research chemicals in academic and industrial settings.

Looking ahead, (2-methoxypyridin-3-yl)methanesulfonyl fluoride is poised to play a significant role in emerging areas such as chemical genetics and target engagement studies. Its unique combination of structural features and reactivity continues to inspire new applications in drug discovery and biological research. As the scientific community increasingly recognizes the value of covalent probes, compounds with CAS no 2228224-71-1 will likely remain at the forefront of innovative research methodologies.